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CAS No.: 925-15-5

Cat. No.: B167177

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dipropyl succinate (CAS 925-15-5), also known as dipropyl butanedioate, is the diester of

succinic acid and n-propanol. It is a clear, colorless liquid with a fruity odor. While its primary

industrial applications are as a solvent, plasticizer, and an additive in lubricating oils, the

succinate moiety is of significant interest in pharmaceutical and biological research.[1] Succinic

acid and its derivatives are key intermediates in cellular metabolism and have emerged as

important signaling molecules.[2][3] This guide provides a comprehensive technical overview of

dipropyl succinate, including its physicochemical properties, synthesis, analytical methods,

and its potential relevance in the context of drug development and biological research.

Physicochemical and Spectroscopic Data
The fundamental properties of dipropyl succinate are summarized below. This data is critical

for its application in experimental settings, including solubility testing, formulation, and

analytical method development.
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Property Value Reference(s)

Identifiers

CAS Number 925-15-5 [4]

IUPAC Name dipropyl butanedioate [5]

Molecular Formula C10H18O4 [4]

Molecular Weight 202.25 g/mol [4]

SMILES CCCOC(=O)CCC(=O)OCCC [4]

InChIKey
SZHZCPHKDJWHNG-

UHFFFAOYSA-N
[6]

Physical Properties

Appearance Clear, colorless liquid [1][7]

Melting Point -5.9 °C [1]

Boiling Point 245 - 250.8 °C [1][4]

Flash Point 250-252 °C [8]

Density ~1.0 g/cm³ [8]

Vapor Pressure 0.096 mm Hg [1]

Refractive Index 1.4240-1.4280 @ 20°C [7]

Solubility & Partitioning

Water Solubility 609 mg/L (low) [1]

LogP (Octanol-Water) 2.16 - 2.2 [1][4]

Spectroscopic Data

¹H NMR Available [9]

¹³C NMR Available [6]

IR Spectra Available [6]

Mass Spectra (GC-MS) Available [6]
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Synthesis and Analytical Protocols
Experimental Protocol: Synthesis via Fischer
Esterification
Dipropyl succinate is readily synthesized by the direct, acid-catalyzed esterification of

succinic acid with n-propanol.[1] This method, known as Fischer esterification, is a reversible

reaction where water is removed to drive the equilibrium towards the product.[10]

Materials:

Succinic acid (1.0 equivalent)

n-Propanol (10 equivalents, serves as reactant and solvent)

Concentrated Sulfuric Acid (H₂SO₄) (0.2 - 0.3 equivalents, catalyst)[11]

Saturated sodium bicarbonate solution (NaHCO₃)

Saturated sodium chloride solution (Brine)

Anhydrous magnesium sulfate (MgSO₄)

Diethyl ether (for extraction)

Equipment:

Round-bottom flask

Dean-Stark apparatus or Soxhlet extractor with drying agent

Reflux condenser

Heating mantle with magnetic stirring

Separatory funnel

Rotary evaporator
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Vacuum distillation apparatus

Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark

apparatus fitted with a reflux condenser, add succinic acid (1.0 eq) and an excess of n-

propanol (10 eq).

Catalysis: While stirring, slowly add concentrated sulfuric acid (0.2-0.3 eq) to the mixture.

Reflux: Heat the mixture to reflux. The n-propanol/water azeotrope will begin to collect in the

Dean-Stark trap, effectively removing water from the reaction and driving the formation of the

diester.

Monitoring: Continue the reflux for several hours until no more water is collected or until

analysis by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) indicates the

complete consumption of succinic acid.

Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a

separatory funnel and dilute with diethyl ether.

Neutralization: Wash the organic layer sequentially with water, saturated sodium bicarbonate

solution (to neutralize the acid catalyst), and finally with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator.

Purification: The crude dipropyl succinate can be purified by vacuum distillation to yield the

final product as a clear, colorless liquid.
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Caption: Fischer Esterification Workflow for Dipropyl Succinate.
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Experimental Protocol: Analytical Characterization
Purity and identity of the synthesized dipropyl succinate are typically confirmed using Gas

Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR)

spectroscopy.

3.2.1 Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To assess purity and confirm molecular weight.

Sample Preparation: Dilute a small amount of the purified product in a suitable volatile

solvent (e.g., dichloromethane or ethyl acetate).

Instrumentation: A standard GC-MS system with a non-polar or medium-polarity capillary

column (e.g., DB-5ms).

GC Conditions (Typical):

Injector Temperature: 250 °C

Oven Program: Start at 50 °C, hold for 2 minutes, then ramp at 10-15 °C/min to 280-300

°C.

Carrier Gas: Helium.

MS Conditions (Typical):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

Expected Results: A major peak at a specific retention time corresponding to dipropyl
succinate. The mass spectrum should show the molecular ion (or fragments corresponding

to loss of alkoxy groups) and a fragmentation pattern consistent with the structure. The purity

can be estimated by the relative peak area.[6]

3.2.2 NMR Spectroscopy (¹H and ¹³C)
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Objective: To confirm the chemical structure.

Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of deuterated

chloroform (CDCl₃).

Instrumentation: A 400 or 500 MHz NMR spectrometer.

Expected ¹H NMR Signals (CDCl₃):

A triplet corresponding to the terminal methyl protons (-CH₃) of the propyl groups.

A multiplet (sextet) for the methylene protons adjacent to the methyl group (-CH₂-CH₃).

A triplet for the methylene protons attached to the ester oxygen (O-CH₂-).

A singlet for the two equivalent methylene protons of the succinate backbone (-CH₂-CH₂-).

[9]

Expected ¹³C NMR Signals (CDCl₃):

Signals for the three distinct carbons of the n-propyl group.

A signal for the methylene carbons of the succinate backbone.

A signal for the carbonyl carbon of the ester group.[6]

Applications and Relevance in Drug Development
While dipropyl succinate itself is not a common pharmaceutical ingredient, the broader class

of succinate esters and succinic acid holds significant relevance in drug development.

Understanding dipropyl succinate provides a model for the behavior of this chemical class.

Excipients and Solvents: Aliphatic diesters can be used as non-volatile solvents or

plasticizers in formulations.[4] Succinic acid esters, due to their low volatility and good

solvency properties, have potential as carriers or formulation aids for poorly soluble drugs,

potentially enhancing bioavailability.[4][12]
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Prodrug Strategies: The succinate moiety is frequently used to create prodrugs of active

pharmaceutical ingredients (APIs).[2] Esterification of an API with succinic acid can improve

solubility, modify pharmacokinetic profiles, or mask taste. For example, several commercial

drugs are succinate salts or esters, such as metoprolol succinate and sumatriptan succinate.

[2] While dipropyl succinate is a diester, the chemistry of its formation and hydrolysis is

fundamental to these prodrug approaches.

Metabolic Imaging and Research: Isotopically labeled succinate esters, such as [1,4-¹³C]-

diethylsuccinate, have been explored as hyperpolarized MRI probes for in vivo metabolic

imaging of the tricarboxylic acid (TCA) cycle.[13] These esters are more adept at crossing

cellular membranes than succinate itself. In vivo, endogenous esterases are expected to

hydrolyze the ester, releasing labeled succinate for uptake into metabolic pathways.[13] This

highlights a key research application for succinate esters.

Biological Significance of the Succinate Moiety
The biological activity relevant to dipropyl succinate is primarily derived from its hydrolysis

product, succinate. In an aqueous biological environment, esterases would likely convert

dipropyl succinate into succinic acid and propanol. Succinate is a critical biomolecule with

dual roles in metabolism and cellular signaling.

Role in the Tricarboxylic Acid (TCA) Cycle
Succinate is a key intermediate in the TCA cycle, a central hub of cellular metabolism. It is

formed from succinyl-CoA and is subsequently oxidized to fumarate by the enzyme succinate

dehydrogenase (SDH), which is also Complex II of the mitochondrial electron transport chain.

[3] This reaction is a critical step in cellular respiration and ATP production.

Succinate in the TCA Cycle
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Isocitrate AlphaKetoglutarate
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Succinate FumarateSDH (Complex II) Malate

Oxaloacetate

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://en.wikipedia.org/wiki/Succinic_acid
https://en.wikipedia.org/wiki/Succinic_acid
https://www.benchchem.com/product/b167177/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dipropyl-succinate-cas-925-15-5
https://pmc.ncbi.nlm.nih.gov/articles/PMC4005842/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4005842/
https://www.benchchem.com/product/b167177/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dipropyl-succinate-cas-925-15-5
https://www.benchchem.com/product/b167177/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dipropyl-succinate-cas-925-15-5
https://pmc.ncbi.nlm.nih.gov/articles/PMC10556696/
https://www.benchchem.com/product/b167177/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-dipropyl-succinate-cas-925-15-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: The central role of Succinate in the TCA Cycle.

Succinate as a Signaling Molecule
Beyond its metabolic role, succinate can act as an extracellular signaling molecule by

activating a specific G-protein coupled receptor, SUCNR1 (also known as GPR91).[3]

Accumulation and release of succinate under pathological conditions like ischemia and

inflammation can trigger SUCNR1 signaling, which is implicated in processes such as blood

pressure regulation, immune cell activation, and retinal angiogenesis.[3][14] The activation of

SUCNR1 by succinate typically leads to the activation of phospholipase C (PLC), resulting in

an increase in intracellular calcium and the activation of downstream signaling cascades.
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Caption: Simplified Succinate (SUCNR1) Signaling Pathway.
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Safety and Toxicology
The toxicological properties of dipropyl succinate have not been fully investigated.[9]

Standard laboratory precautions, including the use of personal protective equipment (gloves,

safety glasses), should be observed when handling this compound. It should be handled in a

well-ventilated area. Based on available safety data sheets, it is considered immiscible with

water and may persist in the environment.[9]

Conclusion
Dipropyl succinate (CAS 925-15-5) is a well-characterized aliphatic diester with

straightforward synthesis and analytical protocols. While its direct application in drug

development is limited, its structural relationship to succinic acid makes it a valuable compound

for study. For researchers, scientists, and drug development professionals, the significance of

dipropyl succinate lies in its potential use as a formulation excipient, as a model compound

for understanding succinate ester chemistry relevant to prodrugs, and as a precursor to the

metabolically and regulatorily vital molecule, succinate. Further investigation into the biological

effects of aliphatic diesters could reveal novel applications in drug delivery and biomedical

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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